Cas no 7324-11-0 (L-2-Aminobutanamide)

L-2-Aminobutanamide Properties

Names and Identifiers

• L-2-Aminobutanamide
• (S)-2-Aminobutanamide
• (S)-2-Aminobutyramide
• L-2-Amino-n-butanamide
• H-Abu-NH?
• H-Abu-NH2
• (2S)-2-aminobutyramide
• (S)-2-amino-6-diazo-5-oxo-hexanoic acid
• (S)-2-Amino-6-diazo-5-oxo-hexansaeure
• (S)-2-amino-butanamide
• 6-diazo-5-oxo-l-norleucin
• 6-DIAZO-5-OXO-NORLEUCINE
• diazo-oxo-norleucine
• DON
• don(pharmaceutical)
• H-6-DIAZO-5-OXO-NLE-OH
• H-L-Don-OH
• H-NLE(6-DIAZO-5-OXO)-OH
• L-2-Amino-butyramid
• L-DON
• Butanamide, 2-amino-, (2S)-
• AKOS006274147
• (2S)-2-aminobutanamide
• (S)-2-Aminobutyramid
• L-alpha-Aminobutyramide
• SCHEMBL428684
• XKV
• UNII-1LY48BJG06
• 7324-11-0
• (2S)-2-aminobutyramide, AldrichCPR
• 1LY48BJG06
• I10243
• 2-Aminobutanamide, (S)-
• HNNJFUDLLWOVKZ-VKHMYHEASA-N
• LEVETIRACETAM IMPURITY G [EP IMPURITY]
• A808032
• MFCD00136552
• A9464
• DTXSID40426720
• Levetiracetam impurity G [EP]
• L-2-Aminobutanamide;(S)-2-Aminobutanamide
• L-Butyrinamide
• AS-49437
• EN300-862086
• 143164-46-9
• L-alpha-Aminobutyric acid amide
• (2R)-2-aminobutanamide
• H-Abu-NH
• DB-005004
• +Expand

• MDL： MFCD00136565
• InChIKey： HNNJFUDLLWOVKZ-VKHMYHEASA-N
• Inchi： 1S/C4H10N2O/c1-2-3(5)4(6)7/h3H,2,5H2,1H3,(H2,6,7)
• SMILES： CC[C@H](N)C(N)=O

Computed Properties

• Exact Mass: 102.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 102.079312947g/mol
• Heavy Atom Count: 7
• Complexity: 72.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• LogP: 0.60960
• PSA: 69.11000
• Boiling Point: 246 ºC
• Melting Point: NA
• Flash Point: 102 ºC
• Density: 1.027